Cas no 2098075-37-5 (1-(1-(2-fluoroethyl)piperidin-4-yl)-1H-1,2,3-triazole-4-carbaldehyde)
1-(1-(2-fluoroethyl)piperidin-4-yl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 1-(1-(2-fluoroethyl)piperidin-4-yl)-1H-1,2,3-triazole-4-carbaldehyde
- F2157-0215
- 2098075-37-5
- 1-[1-(2-fluoroethyl)piperidin-4-yl]triazole-4-carbaldehyde
- AKOS026718057
- starbld0015185
-
- Inchi: 1S/C10H15FN4O/c11-3-6-14-4-1-10(2-5-14)15-7-9(8-16)12-13-15/h7-8,10H,1-6H2
- InChI Key: ACAPWGGXHGCOII-UHFFFAOYSA-N
- SMILES: FCCN1CCC(CC1)N1C=C(C=O)N=N1
Computed Properties
- Exact Mass: 226.12298928g/mol
- Monoisotopic Mass: 226.12298928g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 51Ų
1-(1-(2-fluoroethyl)piperidin-4-yl)-1H-1,2,3-triazole-4-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F113571-100mg |
1-(1-(2-fluoroethyl)piperidin-4-yl)-1h-1,2,3-triazole-4-carbaldehyde |
2098075-37-5 | 100mg |
$ 95.00 | 2022-06-02 | ||
| TRC | F113571-500mg |
1-(1-(2-fluoroethyl)piperidin-4-yl)-1h-1,2,3-triazole-4-carbaldehyde |
2098075-37-5 | 500mg |
$ 365.00 | 2022-06-02 | ||
| TRC | F113571-1g |
1-(1-(2-fluoroethyl)piperidin-4-yl)-1h-1,2,3-triazole-4-carbaldehyde |
2098075-37-5 | 1g |
$ 570.00 | 2022-06-02 | ||
| Life Chemicals | F2157-0215-0.25g |
1-(1-(2-fluoroethyl)piperidin-4-yl)-1H-1,2,3-triazole-4-carbaldehyde |
2098075-37-5 | 95%+ | 0.25g |
$523.0 | 2023-09-06 | |
| Life Chemicals | F2157-0215-0.5g |
1-(1-(2-fluoroethyl)piperidin-4-yl)-1H-1,2,3-triazole-4-carbaldehyde |
2098075-37-5 | 95%+ | 0.5g |
$551.0 | 2023-09-06 | |
| Life Chemicals | F2157-0215-1g |
1-(1-(2-fluoroethyl)piperidin-4-yl)-1H-1,2,3-triazole-4-carbaldehyde |
2098075-37-5 | 95%+ | 1g |
$580.0 | 2023-09-06 | |
| Life Chemicals | F2157-0215-2.5g |
1-(1-(2-fluoroethyl)piperidin-4-yl)-1H-1,2,3-triazole-4-carbaldehyde |
2098075-37-5 | 95%+ | 2.5g |
$1267.0 | 2023-09-06 | |
| Life Chemicals | F2157-0215-5g |
1-(1-(2-fluoroethyl)piperidin-4-yl)-1H-1,2,3-triazole-4-carbaldehyde |
2098075-37-5 | 95%+ | 5g |
$1909.0 | 2023-09-06 | |
| Life Chemicals | F2157-0215-10g |
1-(1-(2-fluoroethyl)piperidin-4-yl)-1H-1,2,3-triazole-4-carbaldehyde |
2098075-37-5 | 95%+ | 10g |
$2675.0 | 2023-09-06 |
1-(1-(2-fluoroethyl)piperidin-4-yl)-1H-1,2,3-triazole-4-carbaldehyde Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on 1-(1-(2-fluoroethyl)piperidin-4-yl)-1H-1,2,3-triazole-4-carbaldehyde
1-(1-(2-Fluoroethyl)piperidin-4-yl)-1H-1,2,3-triazole-4-carbaldehyde: A Comprehensive Overview
The compound 1-(1-(2-fluoroethyl)piperidin-4-yl)-1H-1,2,3-triazole-4-carbaldehyde, identified by the CAS number 2098075-37-5, has garnered significant attention in the field of organic chemistry and pharmacology. This molecule is a derivative of the piperidine ring system, which is a six-membered saturated ring containing one nitrogen atom. The presence of the triazole group and the aldehyde functional group adds unique chemical properties to this compound, making it a subject of interest for researchers exploring its potential applications in drug discovery and material science.
Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry due to their ability to interact with various biological targets. The substitution pattern on the piperidine ring plays a crucial role in determining the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). In this compound, the fluoroethyl group attached to the piperidine ring introduces electron-withdrawing effects, which can enhance the molecule's stability and bioavailability. Additionally, the triazole moiety is known for its ability to form hydrogen bonds, which can improve the compound's solubility and binding affinity to target proteins.
The synthesis of this compound involves a multi-step process that typically begins with the preparation of the piperidine derivative. Researchers have employed various strategies to optimize the synthesis pathway, including the use of microwave-assisted reactions and catalytic systems to improve yield and purity. The incorporation of the triazole group is often achieved through click chemistry reactions, such as copper-catalyzed azide–alkyne cycloaddition (CuAAC), which provides a robust method for constructing triazole-containing molecules.
In terms of applications, this compound has shown promise in several areas. For instance, its aldehyde group can be utilized in bioconjugation reactions, enabling its use as a linker in peptide synthesis or as a component in drug delivery systems. Furthermore, the triazole group has been implicated in anti-inflammatory and anti-cancer activities in preclinical studies. Recent research has focused on evaluating its potential as an inhibitor of specific enzymes or receptors involved in disease pathways.
The pharmacological profile of this compound is also influenced by its stereochemistry. The configuration at the nitrogen atom in the piperidine ring can significantly affect its interaction with biological targets. Stereoisomers of this compound have been studied to assess their selectivity and efficacy in modulating cellular responses. These studies have provided valuable insights into the structure–activity relationships (SAR) of piperidine-triazole hybrids.
In conclusion, 1-(1-(2-fluoroethyl)piperidin-4-yl)-1H-1,2,3-triazole-4-carbaldehyde represents a fascinating example of how structural modifications can enhance the functional properties of organic compounds. With ongoing research into its synthesis, characterization, and biological applications, this compound continues to be a valuable tool in advancing our understanding of complex chemical systems and their potential therapeutic uses.
2098075-37-5 (1-(1-(2-fluoroethyl)piperidin-4-yl)-1H-1,2,3-triazole-4-carbaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)